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Compound of Interest

Compound Name: 4'-tert-Butylacetophenone

Cat. No.: B192730 Get Quote

Application Note: This document provides a detailed protocol for the laboratory-scale synthesis

of 4'-tert-butylacetophenone, a key intermediate in the production of various pharmaceuticals

and fragrances.[1][2][3] The primary method described is the Friedel-Crafts acylation of tert-

butylbenzene, a robust and well-established electrophilic aromatic substitution reaction.[4][5]

This protocol is intended for researchers, scientists, and professionals in drug development

and organic synthesis.

Overview
4'-tert-Butylacetophenone, also known as 1-[4-(tert-butyl)phenyl]ethanone, is a para-

substituted acetophenone.[2] The synthesis is achieved through the acylation of tert-

butylbenzene with acetyl chloride in the presence of a Lewis acid catalyst, typically anhydrous

aluminum chloride.[4][6] The reaction proceeds via the formation of an acylium ion, which then

acts as an electrophile in the aromatic substitution reaction.[4][5]
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Property Value Reference

Molecular Formula C₁₂H₁₆O [7]

Molecular Weight 176.26 g/mol [8]

Appearance
Colorless to light yellow clear

liquid
[8]

Boiling Point 107-108 °C at 5 mmHg [2][9]

Melting Point 17-18 °C [2][9]

Density 0.964 g/mL at 25 °C [2][9]

Refractive Index (n D²⁰) 1.520 - 1.522 [2][6]

Solubility

Insoluble in water; soluble in

organic solvents like ether,

chloroform, and acetone.[3]

[10]

[3][10]

Reaction Scheme
The overall reaction for the synthesis of 4'-tert-butylacetophenone is as follows:

tert-Butylbenzene + Acetyl Chloride AlCl₃ 4'-tert-Butylacetophenone + HCl

Click to download full resolution via product page

Caption: Friedel-Crafts acylation of tert-butylbenzene.

Experimental Protocol
This protocol is based on a literature procedure for the synthesis of 4'-tert-
butylacetophenone.[6]
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Reagent
Molar Mass ( g/mol
)

Quantity Moles

Anhydrous Aluminum

Chloride
133.34 514 g 3.85

Acetyl Chloride 78.50 302 g 3.85

tert-Butylbenzene 134.22 469 g 3.50

Carbon Tetrachloride 153.82 2 L -

35% Hydrochloric Acid 36.46 150 mL -

Water 18.02 500 mL -

Ice - 1.7 kg -

Equipment
5 L three-necked round-bottom flask

Mechanical stirrer

Dropping funnel

Thermometer

Cooling bath (ice-salt or cryocooler)

Separatory funnel

Distillation apparatus

Standard laboratory glassware

Procedure
Reaction Setup and Acylation:
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To a 5 L three-necked flask equipped with a mechanical stirrer, dropping funnel, and

thermometer, add 2 L of carbon tetrachloride and 514 g (3.85 mol) of anhydrous aluminum

chloride.

Cool the stirred suspension to below 10 °C using a cooling bath.

Slowly add 302 g (3.85 mol) of acetyl chloride via the dropping funnel over a period of 1

hour, ensuring the temperature remains below 10 °C.

After the addition is complete, cool the reaction mixture to below 5 °C.

Add 469 g (3.5 mol) of tert-butylbenzene dropwise over 3 hours, maintaining the temperature

below 5 °C.

Once the addition of tert-butylbenzene is complete, continue stirring the reaction mixture for

an additional hour without cooling, allowing it to slowly warm to room temperature.

Work-up and Purification:

Prepare a mixture of 500 mL of water, 1.7 kg of ice, and 150 mL of 35% hydrochloric acid in

a large beaker or flask.

Carefully and slowly pour the reaction mixture into the ice-acid mixture with vigorous stirring.

This step is highly exothermic and will release HCl gas; perform in a well-ventilated fume

hood.

Transfer the quenched mixture to a large separatory funnel and separate the organic layer.

Wash the organic phase with water until it is neutral to litmus paper.

Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate or

magnesium sulfate).

Filter to remove the drying agent.

Remove the solvent (carbon tetrachloride) by distillation.
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The resulting residue is the crude 4'-tert-butylacetophenone. The reported yield of the

crude product is 600 g.[6]

Visual Workflow
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Start

1. Set up reaction flask with AlCl₃ and CCl₄

2. Cool mixture to < 10 °C

3. Add acetyl chloride dropwise over 1 hr

4. Cool mixture to < 5 °C

5. Add tert-butylbenzene dropwise over 3 hrs

6. Stir for 1 hr without cooling

7. Quench reaction in ice/HCl/water

8. Separate organic layer

9. Wash organic layer to neutrality

10. Dry organic layer

11. Distill off solvent

Obtain 4'-tert-Butylacetophenone

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis.
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Safety Precautions
Hazard Identification:

4'-tert-Butylacetophenone: Flammable liquid and vapor.[8]

Acetyl Chloride: Highly flammable liquid and vapor. Causes severe skin burns and eye

damage. Reacts violently with water.

Aluminum Chloride: Causes severe skin burns and eye damage. Reacts violently with water.

tert-Butylbenzene: Flammable liquid and vapor. May be fatal if swallowed and enters

airways.

Carbon Tetrachloride: Toxic if swallowed, in contact with skin, or if inhaled. May cause

damage to organs through prolonged or repeated exposure. Suspected of causing cancer.

Hydrochloric Acid: Causes severe skin burns and eye damage. May cause respiratory

irritation.

Personal Protective Equipment (PPE):

Wear appropriate protective eyeglasses or chemical safety goggles.[11]

Wear appropriate protective gloves and clothing to prevent skin exposure.[11]

Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits

are exceeded or if irritation or other symptoms are experienced.[11][12]

Handling and Storage:

All manipulations should be carried out in a well-ventilated chemical fume hood.[11]

Keep containers tightly closed in a dry and well-ventilated place.[11]

Keep away from heat, sparks, open flames, and hot surfaces.[8][11] No smoking.[8]

Use non-sparking tools and take precautionary measures against static discharges.[8][11]
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Store in a flammable liquid storage area.[13]

Incompatible materials include strong bases, strong acids, and oxidizing agents.[11]

Disposal:

Dispose of contents and container to an approved waste disposal plant.[8][14]

Conclusion
The Friedel-Crafts acylation of tert-butylbenzene provides an effective method for the

laboratory-scale synthesis of 4'-tert-butylacetophenone. Adherence to the detailed protocol

and safety precautions is crucial for a successful and safe synthesis. The final product can be

used as an intermediate in various chemical syntheses.[2][3][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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